Cas no 651027-60-0 (1,3-Benzenedicarboxylic acid, 4-(2-propenyloxy)-, dimethyl ester)

• Product name: 1,3-Benzenedicarboxylic acid, 4-(2-propenyloxy)-, dimethyl ester
• CAS No: 651027-60-0
• MF: C₁₃H₁₄O₅
• MW: 250.24726
• CID: 407689
• PubChem ID: 71377210

1,3-Benzenedicarboxylic acid, 4-(2-propenyloxy)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 4-(2-propenyloxy)-, dimethyl ester
• dimethyl 4-prop-2-enoxybenzene-1,3-dicarboxylate
• 651027-60-0
• DTXSID00799866
• Dimethyl 4-[(prop-2-en-1-yl)oxy]benzene-1,3-dicarboxylate

• Inchi： InChI=1S/C13H14O5/c1-4-7-18-11-6-5-9(12(14)16-2)8-10(11)13(15)17-3/h4-6,8H,1,7H2,2-3H3
• InChI Key： SIYHJEGWZKNRIY-UHFFFAOYSA-N
• SMILES： COC(=O)C1=CC(=C(C=C1)OCC=C)C(=O)OC

Computed Properties

• Exact Mass: 250.08412
• Monoisotopic Mass: 250.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8Ų
• XLogP3: 2.2

Experimental Properties

• PSA: 61.83